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In the landscape of pharmaceutical and agrochemical development, the intermediates we
select are the foundational pillars upon which complex molecular architectures are built. 5-
Chloro-2-nitrobenzotrifluoride (CAS No. 118-83-2) is one such critical building block. Its utility in
synthesis is dictated by its reactivity, purity, and, fundamentally, its physical properties. Among
these, the boiling point is paramount. It governs purification strategies such as distillation,
dictates the conditions for safe handling and storage, and informs reaction parameter design.

This guide moves beyond a simple recitation of a value. It is designed for the discerning
researcher and development professional who understands that true scientific integrity lies in
the causality behind the numbers. We will dissect the molecular attributes that define the
boiling point of 5-Chloro-2-nitrobenzotrifluoride, provide a robust, field-proven protocol for its
experimental verification, and contextualize this data for practical application.

Core Physicochemical & Identity Profile

5-Chloro-2-nitrobenzotrifluoride, also known by its synonym 4-Chloro-1-nitro-2-
(trifluoromethyl)benzene, is a substituted aromatic compound with significant applications in
organic synthesis.[1] Its chemical identity and key physical properties are summarized below.
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Property Value Source(s)
CAS Number 118-83-2 [11[2][3][4]
Molecular Formula C7H3CIFsNO2 [1103114]
Molecular Weight 225.55 g/mol [11[3]
Appearance Light >./ell<'aw to yellow-green 1]

clear liquid
Boiling Point 222-224 °C at 760 mmHg [L1[21141050617]
Melting Point 21-22 °C [11161[7]
Density ~1.526 g/mL at 25 °C [1112][5]

Refractive Index

~1.499 (n20/D)

[1](21[5]

Flash Point

102 °C

[6]

Deconstructing the Boiling Point: A Molecular

Perspective

The observed boiling point of 222-224 °C is a direct manifestation of the energy required to

overcome the intermolecular forces holding the liquid molecules together. For 5-Chloro-2-

nitrobenzotrifluoride, these forces are a composite of several factors.

o High Molecular Weight: With a molecular weight of 225.55 g/mol , the molecule possesses a

significant electron cloud, leading to substantial van der Waals dispersion forces. These

forces, which increase with molecular size and surface area, provide a strong baseline

attraction between molecules.[8]

« Significant Polarity and Dipole-Dipole Interactions: The molecule's high boiling point is

critically influenced by its polarity. The benzene ring is substituted with three highly

electronegative groups:

o Trifluoromethyl Group (-CFs): This group is a powerful electron-withdrawing substituent
due to the high electronegativity of fluorine atoms. The polarity of the C-F bonds creates a
strong local dipole.[9]
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o Nitro Group (-NO2z): The nitro group is also strongly electron-withdrawing and highly polar.

o Chloro Group (-Cl): The chlorine atom is another electronegative substituent that
contributes to the overall molecular dipole moment. The cumulative effect of these groups
creates a molecule with a significant net dipole moment, leading to strong, persistent
dipole-dipole interactions that require considerable thermal energy to overcome.[8]

e Molecular Structure: While not a branched molecule, the substitution pattern on the benzene
ring affects how closely the molecules can pack, influencing the effectiveness of the
intermolecular forces.

The interplay of these strong dipole-dipole forces, layered upon a foundation of significant van
der Waals forces, provides a clear causal explanation for the relatively high boiling point of this
compound compared to less substituted aromatics like benzotrifluoride (boiling point 102 °C).
[10]

Experimental Verification: A Protocol for Accurate
Boiling Point Determination

Trust in a physical constant like a boiling point comes from robust and reproducible
experimental determination. The following protocol describes a standard distillation-based
method, a self-validating system when performed with calibrated equipment. Purity is a critical
prerequisite for accurate measurement; therefore, an initial purity assessment via Gas
Chromatography (GC) is a mandatory first step.

Prerequisite: Purity Assessment

Before proceeding, the purity of the 5-Chloro-2-nitrobenzotrifluoride sample must be confirmed
to be >98% (or the highest purity available) using a validated GC method. Impurities will lead to
a boiling point range rather than a sharp, constant value.

Experimental Workflow

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.masterorganicchemistry.com/2010/10/25/3-trends-that-affect-boiling-points/
https://www.researchgate.net/publication/226259881_Benzotrifluoride_and_Derivatives_Useful_Solvents_for_Organic_Synthesis_and_Fluorous_Synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14088911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Preparation & Setup

(Start: Obtain >98% Pure Sample)

\

Calibrate Barometer

\

Assemble Distillation Apparatus:
- Round-bottom flask
- Claisen adapter
- Calibrated Thermometer
- Condenser
- Receiving flask

Y
Add Sample (15-20 mL)

& Boiling Chips to Flask
Measurement Procedure
\ 4
Apply Gentle, Uniform Heat
(Heating Mantle)

Y
Observe for First Signs of
Sustained Boiling
Y
Allow Temperature to Stabilize
(Vapor & Liquid Equilibrium)

Y
Gecord Temperature when Condensat(i

Continuously Wets Thermometer Bulb

Y
Record Ambient Pressure
from Calibrated Barometer
Validation & Shutdown
Y
Remove Heat Source
& Allow Apparatus to Cool

\

Disassemble & Clean Glassware
(Follow Safety Protocols)

Y

End: Compare Data to
Literature Values

Click to download full resolution via product page

Caption: Workflow for the experimental determination of boiling point.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b14088911/docs?utm_src=pdf-body-img#foreword-understanding-the-criticality-of-a-fundamental-property
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14088911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Methodology

o Apparatus Assembly: Assemble a standard simple distillation apparatus using a 50 mL
round-bottom flask, a Claisen adapter to hold a calibrated thermometer, a Liebig condenser,
and a receiving flask. Ensure all glass joints are properly sealed.

o Causality: A distillation setup allows for the establishment of a stable liquid-vapor
equilibrium, which is the definition of the boiling point at a given pressure. The
thermometer must be placed so the top of the bulb is level with the bottom of the
condenser side-arm to accurately measure the temperature of the vapor that is in
equilibrium with the boiling liquid.

o Sample Preparation: Place 15-20 mL of the 5-Chloro-2-nitrobenzotrifluoride sample and 2-3
inert boiling chips into the round-bottom flask.

o Causality: Boiling chips are essential to prevent bumping and ensure smooth, even
boiling, which is critical for a stable and accurate temperature reading.

o Heating: Begin heating the flask gently using a heating mantle connected to a variable
transformer. The heating rate should be controlled to produce a distillation rate of
approximately 1-2 drops per second.

o Causality: A slow, controlled heating rate is crucial. Overly rapid heating can lead to
superheating and temperature fluctuations, resulting in an inaccurate measurement.

o Equilibration and Measurement: Observe the temperature as the vapor rises and enters the
condenser. The boiling point is the temperature that remains constant while the liquid is
actively boiling and a steady stream of condensate is collected. Record this stable
temperature to the nearest 0.1 °C.

o Causality: A stable temperature reading indicates that a true equilibrium has been reached
between the liquid and vapor phases.

e Pressure Recording: Simultaneously, record the ambient atmospheric pressure from a
calibrated barometer.
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o Causality: The boiling point is highly dependent on pressure. Reporting the boiling point
without the corresponding pressure is scientifically incomplete. If the pressure is not 760
mmHg, a pressure correction should be applied.

Critical Safety & Handling Protocols

Given the toxicological profile of 5-Chloro-2-nitrobenzotrifluoride, all handling and experimental
work must be conducted with stringent safety measures in place.

e Hazard Profile: The compound is toxic if swallowed, in contact with skin, or if inhaled, and
causes skin and serious eye irritation.[4]

» Engineering Controls: All manipulations, including weighing and the boiling point
determination itself, must be performed inside a certified chemical fume hood to prevent

inhalation of vapors.
o Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including:
o Nitrile rubber gloves[4]
o Chemical splash goggles and a face shield
o Alab coat

o Waste Disposal: Dispose of all waste, including the sample residue and any contaminated
materials, in accordance with institutional and local hazardous waste regulations.

Conclusion

The boiling point of 5-Chloro-2-nitrobenzotrifluoride, consistently reported at 222-224 °C at
atmospheric pressure, is a defining characteristic rooted in its molecular structure.[1][2][4][6]
The combination of a high molecular weight and significant molecular polarity, driven by the
chloro, nitro, and trifluoromethyl substituents, results in strong intermolecular forces that must
be overcome for vaporization. Accurate experimental verification of this property is essential for
process development and relies on high-purity samples and meticulous adherence to protocols
that ensure a true liquid-vapor equilibrium. This comprehensive understanding enables
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researchers to confidently and safely utilize this important chemical intermediate in the
synthesis of next-generation pharmaceuticals and other advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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